Cas no 5797-20-6 (Benzenemethanol,2-(ethylamino)-a-[(methylamino)methyl]-)

• Product Name: Benzenemethanol,2-(ethylamino)-a-[(methylamino)methyl]-
• CAS No: 5797-20-6
• MF: C₂₀H₁₉N₃O₃S
• MW: 381.44816327095
• CID: 381154
• PubChem ID: 2869290
• Update Time: 2025-04-19

Benzenemethanol,2-(ethylamino)-a-[(methylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,2-(ethylamino)-a-[(methylamino)methyl]-
• N-[4-[(4-anilinophenyl)sulfamoyl]phenyl]acetamide
• acetamide, N-[4-[[[4-(phenylamino)phenyl]amino]sulfonyl]phenyl]-
• N-{4-[(4-Anilinophenyl)sulfamoyl]phenyl}acetamide
• CBMicro_033811
• Oprea1_324701
• N-(4-{[(4-anilinophenyl)amino]sulfonyl}phenyl)acetamide
• ZINC03991817
• EU-0041961
• BIM-0033644.P001
• AB00097372-01
• AKOS000487388
• CHEMBL1607166
• Cambridge id 5797206
• MLS001197000
• SR-01000465794
• 5797-20-6
• Oprea1_171066
• HMS2882F24
• DTXSID80386697
• SR-01000465794-1
• SMR000555652
• AG-690/11821849
• STK051659
• N-(4-{[4-(phenylamino)phenyl]sulfamoyl}phenyl)acetamide
• N-{4-[(4-anilinoanilino)sulfonyl]phenyl}acetamide

• Inchi： 1S/C20H19N3O3S/c1-15(24)21-17-11-13-20(14-12-17)27(25,26)23-19-9-7-18(8-10-19)22-16-5-3-2-4-6-16/h2-14,22-23H,1H3,(H,21,24)
• InChI Key： JEKUPALYKLLNGT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C)=O)(NC1C=CC(=CC=1)NC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 381.11487
• Monoisotopic Mass: 381.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 95.7Ų

Experimental Properties

• PSA: 87.3